Cas no 1285563-53-2 (N'-(1E)-(2,4-dichlorophenyl)methylidene-3-(thiophen-2-yl)-1H-pyrazole-5-carbohydrazide)

• Product Name: N'-(1E)-(2,4-dichlorophenyl)methylidene-3-(thiophen-2-yl)-1H-pyrazole-5-carbohydrazide
• CAS No: 1285563-53-2
• MF: C₁₅H₁₀Cl₂N₄OS
• MW: 365.237099170685
• CID: 5962411
• PubChem ID: 6862114
• Update Time: 2025-06-14

N'-(1E)-(2,4-dichlorophenyl)methylidene-3-(thiophen-2-yl)-1H-pyrazole-5-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-(1E)-(2,4-dichlorophenyl)methylidene-3-(thiophen-2-yl)-1H-pyrazole-5-carbohydrazide
• (E)-N-(2,4-dichlorobenzylidene)-3-(thiophen-2-yl)-1H-pyrazole-5-carbohydrazide
• N'-[(E)-(2,4-dichlorophenyl)methylidene]-3-(thiophen-2-yl)-1H-pyrazole-5-carbohydrazide
• 1H-Pyrazole-3-carboxylic acid, 5-(2-thienyl)-, (2E)-2-[(2,4-dichlorophenyl)methylene]hydrazide
• (E)-N'-(2,4-dichlorobenzylidene)-3-(thiophen-2-yl)-1H-pyrazole-5-carbohydrazide
• Z57477429
• N-[(E)-(2,4-dichlorophenyl)methylideneamino]-5-thiophen-2-yl-1H-pyrazole-3-carboxamide
• N'-[(1E)-(2,4-dichlorophenyl)methylidene]-3-(thiophen-2-yl)-1H-pyrazole-5-carbohydrazide
• F1092-1331
• 1285563-53-2
• N'-[(E)-(2,4-dichlorophenyl)methylidene]-3-(2-thienyl)-1H-pyrazole-5-carbohydrazide
• AKOS001342277

• Inchi： 1S/C15H10Cl2N4OS/c16-10-4-3-9(11(17)6-10)8-18-21-15(22)13-7-12(19-20-13)14-2-1-5-23-14/h1-8H,(H,19,20)(H,21,22)/b18-8+
• InChI Key： JCSNPVIBBFKBMF-QGMBQPNBSA-N
• SMILES： N1C(C2SC=CC=2)=CC(C(N/N=C/C2=CC=C(Cl)C=C2Cl)=O)=N1

Computed Properties

• Exact Mass: 363.9952375g/mol
• Monoisotopic Mass: 363.9952375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 98.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on N'-(1E)-(2,4-dichlorophenyl)methylidene-3-(thiophen-2-yl)-1H-pyrazole-5-carbohydrazide

Research Brief on N'-(1E)-(2,4-dichlorophenyl)methylidene-3-(thiophen-2-yl)-1H-pyrazole-5-carbohydrazide (CAS: 1285563-53-2)

Recent studies on N'-(1E)-(2,4-dichlorophenyl)methylidene-3-(thiophen-2-yl)-1H-pyrazole-5-carbohydrazide (CAS: 1285563-53-2) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyrazole-thiophene hybrid structure, has garnered attention for its promising biological activities, particularly in the context of antimicrobial and anticancer applications. The following research brief synthesizes the latest findings, methodologies, and implications associated with this compound.

The compound's structural framework, featuring a 2,4-dichlorophenyl moiety and a thiophene ring, has been identified as a critical determinant of its bioactivity. Recent in vitro studies have demonstrated its efficacy against a range of Gram-positive and Gram-negative bacterial strains, with minimum inhibitory concentrations (MICs) comparable to established antibiotics. Additionally, molecular docking simulations suggest that the compound interacts with bacterial DNA gyrase, a key target in antimicrobial therapy, thereby inhibiting bacterial replication.

In the realm of oncology, preliminary investigations have revealed that N'-(1E)-(2,4-dichlorophenyl)methylidene-3-(thiophen-2-yl)-1H-pyrazole-5-carbohydrazide exhibits selective cytotoxicity against certain cancer cell lines, including breast (MCF-7) and colon (HCT-116) carcinomas. Mechanistic studies indicate that the compound induces apoptosis via the intrinsic mitochondrial pathway, as evidenced by the upregulation of pro-apoptotic markers such as Bax and caspase-3. These findings position the compound as a potential candidate for further preclinical development.

The synthesis of this compound has also been optimized in recent work, with researchers reporting improved yields and purity through the use of microwave-assisted organic synthesis (MAOS). This advancement not only enhances the scalability of production but also reduces the environmental footprint associated with traditional synthetic routes. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) have been employed to confirm the compound's structural integrity and purity.

Despite these promising results, challenges remain in the compound's pharmacokinetic profile, including its solubility and metabolic stability. Ongoing research is focused on structural modifications to address these limitations while preserving its bioactivity. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into clinical applications.

In conclusion, N'-(1E)-(2,4-dichlorophenyl)methylidene-3-(thiophen-2-yl)-1H-pyrazole-5-carbohydrazide represents a compelling case study in the intersection of chemical synthesis and biological evaluation. Its dual antimicrobial and anticancer properties, coupled with advances in synthetic methodologies, underscore its potential as a multifaceted therapeutic agent. Future studies will be critical in elucidating its full therapeutic spectrum and optimizing its drug-like properties for clinical use.